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Compound of Interest

Compound Name: (S)-tert-butyl 3-hydroxybutanoate

Cat. No.: B1311638 Get Quote

An In-Depth Technical Guide to the Safety and Handling of (S)-tert-butyl 3-hydroxybutanoate

Introduction

(S)-tert-butyl 3-hydroxybutanoate is a valuable chiral building block utilized in the asymmetric

synthesis of various fine chemicals and pharmaceuticals. Its stereochemical purity and

functional groups make it a key intermediate in the production of bioactive molecules. For

researchers, scientists, and drug development professionals, a comprehensive understanding

of its safety profile and proper handling procedures is paramount to ensure a safe laboratory

environment and prevent accidental exposure. This guide provides an in-depth overview of the

safety and handling requirements for (S)-tert-butyl 3-hydroxybutanoate, incorporating

quantitative data, detailed protocols, and procedural workflows.

Chemical and Physical Properties
This section outlines the key physical and chemical properties of tert-butyl 3-hydroxybutanoate.

Note that safety data is often reported for the racemic mixture (CAS 90435-23-7), which is

generally applicable to the (S)-enantiomer (CAS 82578-45-8).
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Property Value

Chemical Name (+)-tert-Butyl (S)-3-hydroxybutyrate[1][2]

CAS Number
82578-45-8 ((S)-enantiomer)[1]; 90435-23-7

(unspecified)[2][3][4][5]

Molecular Formula C₈H₁₆O₃[3][4][5]

Molecular Weight 160.21 g/mol [3][4][5]

Appearance Colorless to light yellow liquid

Density 0.960 g/mL at 20 °C[1]

Storage Temperature 2-8°C[4]

Hazard Identification and Classification
According to the Globally Harmonized System (GHS), tert-butyl 3-hydroxybutanoate is

classified as an irritant. Adherence to precautionary statements is crucial for safe handling.

GHS Classification Information

Pictogram alt text

Signal Word Warning[3][4][6]

Hazard Statements

H315: Causes skin irritation[3].H319: Causes

serious eye irritation[3][6].H335: May cause

respiratory irritation[3].

Precautionary Statements

P261, P264, P271, P280, P302+P352,

P304+P340, P305+P351+P338, P319, P321,

P332+P317, P337+P317, P362+P364,

P403+P233, P405, P501[3].

First Aid Measures
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Immediate and appropriate first aid is critical in the event of an exposure. The following

protocols should be clearly posted and understood by all personnel handling the substance.

Experimental Protocol for First Aid Response:

General Advice: In all cases of exposure, move the affected person from the dangerous

area. Show the safety data sheet to the attending physician.[7]

Inhalation:

Immediately move the individual to fresh air.

If breathing is difficult, administer oxygen.

If the individual is not breathing, provide artificial respiration, avoiding mouth-to-mouth

resuscitation.

Seek immediate medical attention.[6]

Skin Contact:

Immediately remove all contaminated clothing, shoes, and jewelry.[8]

Flush the affected skin with copious amounts of flowing water for at least 15 minutes.[8][9]

Wash the area with mild soap and warm water.

If irritation persists, seek medical attention.[6]

Eye Contact:

Immediately flush the eyes with plenty of water for at least 15 minutes, holding the eyelids

open to ensure the entire surface is rinsed.[8][10]

Remove contact lenses if present and easy to do so.

Seek immediate medical attention from an ophthalmologist.[10]

Ingestion:
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Rinse the mouth thoroughly with water.

DO NOT induce vomiting.[7]

Never give anything by mouth to an unconscious person.[7]

Call a physician or poison control center immediately.[6]

Route of Exposure

Immediate Actions

Exposure Occurs

InhalationSkin Contact Eye Contact Ingestion

Move to Fresh Air
Provide respiratory support if needed

Remove Contaminated Clothing
Flush Eyes with Water

(min. 15 minutes)
Rinse Mouth
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(min. 15 minutes)
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First Aid Response Workflow

Firefighting Measures
While not highly flammable, this compound is a combustible liquid.
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Suitable Extinguishing Media: Use "alcohol" foam, dry chemical, or carbon dioxide for small

fires. For large fires, apply water spray or mist.[6][7]

Specific Hazards: Combustion may produce carbon oxides (CO, CO₂). Vapors can

accumulate in low areas and may form explosive mixtures with air.[7][11]

Protective Actions for Firefighters: Wear a self-contained breathing apparatus (SCBA) and

full protective gear. Use water spray to cool unopened containers.[6][7]

Accidental Release Measures (Spill Response)
A prompt and safe response to spills is essential to prevent exposure and environmental

contamination.

Experimental Protocol for Minor Spill Cleanup: This protocol applies to small spills (generally

<1 liter) that do not pose a significant fire or inhalation hazard and can be managed by trained

laboratory personnel.

Alert & Evacuate: Immediately alert personnel in the vicinity and evacuate non-essential

individuals from the spill area.[10][12]

Ventilate: Ensure the area is well-ventilated. If ventilation is inadequate, do not attempt

cleanup; call for emergency response.[10]

Don PPE: At a minimum, wear a lab coat, chemical-resistant gloves (e.g., nitrile), and splash

goggles.[10]

Contain Spill: Confine the spill to a small area. Use absorbent materials like spill socks or

pads to create a dike around the spill's outer edges.[12][13]

Absorb Spill: Cover the spill with an inert absorbent material (e.g., vermiculite, dry sand, or

commercial sorbent pads), working from the outside in to prevent splashing.[10][12]

Collect Residue: Carefully scoop the absorbed material and place it into a clearly labeled,

compatible, and sealable waste container (e.g., a heavy-duty plastic bag or pail).[10][12]

Decontaminate Area: Clean the spill surface with soap and water.[9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.echemi.com/sds/butyl-3-hydroxybutyrate-pd180727131479.html
https://www.aurochemicals.com/wp-content/uploads/2021/06/BUTYL-3-HYDROXY-BUTYRATE-NATURAL-SDS-1.pdf
https://www.aurochemicals.com/wp-content/uploads/2021/06/BUTYL-3-HYDROXY-BUTYRATE-NATURAL-SDS-1.pdf
https://www.fishersci.com/store/msds?partNumber=A4011&productDescription=TERT+BUTANOL+CERTIFIED+1L&vendorId=VN00033897&countryCode=US&language=en
https://www.echemi.com/sds/butyl-3-hydroxybutyrate-pd180727131479.html
https://www.aurochemicals.com/wp-content/uploads/2021/06/BUTYL-3-HYDROXY-BUTYRATE-NATURAL-SDS-1.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chemical-spills
https://ehs.princeton.edu/chemical/spill/procedures
https://ehs.ucsf.edu/labs-research/chemical-safety/chemical-spills
https://ehs.ucsf.edu/labs-research/chemical-safety/chemical-spills
https://ehs.princeton.edu/chemical/spill/procedures
https://umanitoba.ca/environmental-health-and-safety/sites/environmental-health-and-safety/files/2024-08/chemical-spill-response-procedure-1.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chemical-spills
https://ehs.princeton.edu/chemical/spill/procedures
https://ehs.ucsf.edu/labs-research/chemical-safety/chemical-spills
https://ehs.princeton.edu/chemical/spill/procedures
https://labman.ouhsc.edu/hbSections.aspx?ID=685
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dispose of Waste: Dispose of the sealed container and any contaminated PPE as hazardous

waste according to institutional and local regulations.[12]

Report: Report the spill to the laboratory supervisor.[12]

For large spills or spills of unknown nature, evacuate the area, close the doors, and call

emergency services immediately.[10]
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Spill Response Protocol
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Handling and Storage
Adherence to proper handling and storage protocols minimizes the risk of exposure and

maintains chemical integrity.

Protocol for Safe Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.[6]

Avoid all contact with skin and eyes and prevent inhalation of vapors or mists.[6][14]

Wear appropriate personal protective equipment (see Section 7).

Use non-sparking tools and take measures to prevent electrostatic discharge.[6]

Keep containers tightly closed when not in use.

Wash hands thoroughly after handling.[15]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[15]

Protocol for Safe Storage:

Store in a tightly sealed container in a dry, cool, and well-ventilated place.[6][14]

The recommended storage temperature is between 2-8°C.[4]

Store away from incompatible materials such as strong oxidizing agents and strong bases.

[11][14]

Ensure that storage areas have adequate secondary containment to manage potential leaks.

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are the primary methods for

protecting laboratory personnel.

Engineering Controls: Operations should be conducted in a well-ventilated laboratory, ideally

within a chemical fume hood, to keep airborne concentrations low.[6] Safety showers and
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eyewash stations must be readily accessible.[11]

Personal Protective Equipment (PPE):

Protection Type Specification

Eye/Face

Wear tightly fitting safety goggles with side-

shields conforming to NIOSH (US) or EN 166

(EU) standards.[6]

Skin

Handle with chemical-impermeable gloves (e.g.,

nitrile, neoprene). Wear a lab coat or impervious

clothing to prevent skin contact.[6][16]

Respiratory

If engineering controls are insufficient or during

emergency situations, use a full-face respirator

with an appropriate organic vapor cartridge.

Respirator use must comply with institutional

programs.[6]

Stability and Reactivity
Understanding the chemical's stability and reactivity is key to preventing hazardous reactions.
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Parameter Description

Reactivity

No specific reactivity data is available, but like

many esters, it may react with strong acids,

bases, or oxidizing agents.[7]

Chemical Stability
Stable under recommended storage conditions.

[7]

Conditions to Avoid
Heat, sparks, open flames, and other sources of

ignition.[11][14]

Incompatible Materials
Strong oxidizing agents, strong acids, and

strong bases.[11][14]

Hazardous Decomposition

Thermal decomposition can lead to the release

of irritating gases and vapors, including carbon

monoxide and carbon dioxide.[14]

Toxicological and Ecological Information
Toxicological Information: Specific quantitative toxicological data (e.g., LD50, LC50) for (S)-
tert-butyl 3-hydroxybutanoate is largely unavailable in the reviewed literature.[6][7][14] It is

classified as causing skin, eye, and respiratory irritation based on GHS notifications.[3] The

toxicological properties have not been thoroughly investigated, and the substance should be

handled as potentially hazardous.[7]

Ecological Information: There is no available data on the ecotoxicity of this substance,

including its effects on fish, daphnia, or algae.[6] To prevent environmental contamination, it

should not be allowed to enter drains or waterways.[6][7]

Conclusion

(S)-tert-butyl 3-hydroxybutanoate is a chemical that presents moderate hazards, primarily as

a skin, eye, and respiratory irritant. A thorough understanding of and adherence to the safety

protocols outlined in this guide are essential for its safe use in research and development. By

implementing proper engineering controls, consistently using appropriate personal protective

equipment, and being prepared for emergency situations like spills or exposures, researchers
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can minimize risks and maintain a safe working environment. The absence of comprehensive

toxicological data underscores the need to handle this compound with a high degree of caution

at all times.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1311638#safety-and-handling-of-s-tert-butyl-3-
hydroxybutanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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